Cas no 174573-90-1 (5-(3-METHOXYPHENYL)-4-PHENYL-4H-1,2,4-TRIAZOLE-3-THIOL)

• Product Name: 5-(3-METHOXYPHENYL)-4-PHENYL-4H-1,2,4-TRIAZOLE-3-THIOL
• CAS No: 174573-90-1
• MF: C₁₅H₁₃N₃OS
• MW: 283.348221540451
• MDL: MFCD00245838
• CID: 906160
• PubChem ID: 877394
• Update Time: 2025-06-10

5-(3-METHOXYPHENYL)-4-PHENYL-4H-1,2,4-TRIAZOLE-3-THIOL Chemical and Physical Properties

Names and Identifiers

• 5-(3-METHOXYPHENYL)-4-PHENYL-4H-1,2,4-TRIAZOLE-3-THIOL
• 3-(3-methoxyphenyl)-4-phenyl-1H-1,2,4-triazole-5-thione
• 5-(3-methoxyphenyl)-2,4-dihydro-4-phenyl-3H-1,2,4-triazol-3-thione
• 5-(3-methoxyphenyl)-4-phenyl-1,2,4-triazole-3-thiol
• 5-(3-methoxyphenyl)-4-phenyl-2,4-dihydro-[1,2,4]triazole-3-thione
• 5-(3-Methoxy-phenyl)-4-phenyl-4H-[1,2,4]triazole-3-thiol
• Albb-008844
• Oprea1_520373
• BUTTPARK 62\07-80
• CHEMBRDG-BB 5926554
• 5-(3-methoxyphenyl)-4-phenyl-2H-1,2,4-triazole-3-thione
• 0043626
• A0932
• AG-690

• MDL： MFCD00245838
• Inchi： 1S/C15H13N3OS/c1-19-13-9-5-6-11(10-13)14-16-17-15(20)18(14)12-7-3-2-4-8-12/h2-10H,1H3,(H,17,20)
• InChI Key： BZWWZZJEHWWCAE-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC=C(C=2)OC)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 283.07800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 78.74000
• LogP: 3.23160

5-(3-METHOXYPHENYL)-4-PHENYL-4H-1,2,4-TRIAZOLE-3-THIOL Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-(3-METHOXYPHENYL)-4-PHENYL-4H-1,2,4-TRIAZOLE-3-THIOL

5-(3-METHOXYPHENYL)-4-PHENYL-4H-1,2,4-TRIAZOLE-3-THIOL (CAS No. 174573-90-1): An Overview of a Promising Heterocyclic Compound

5-(3-Methoxyphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol (CAS No. 174573-90-1) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and materials science. This compound belongs to the class of 1,2,4-triazoles, which are known for their diverse biological activities and chemical reactivity. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and potential applications of 5-(3-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol.

Structural Characteristics:

The molecular structure of 5-(3-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol is characterized by a central 1,2,4-triazole ring substituted with a methoxyphenyl group at the 5-position and a phenyl group at the 4-position. The presence of the thiol (-SH) group at the 3-position adds to the compound's reactivity and potential for forming coordination complexes with various metal ions. The methoxy group on the phenyl ring enhances the compound's lipophilicity and stability, making it suitable for various biological and chemical applications.

Synthesis Methods:

The synthesis of 5-(3-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol can be achieved through several routes. One common method involves the reaction of 3-methoxybenzohydrazide with phenylacetyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then cyclized using Lawesson's reagent to introduce the thiol group. Another approach involves the reaction of 3-methoxybenzohydrazide with phenylacetonitrile followed by reduction and cyclization steps. These synthetic methods provide high yields and are scalable for industrial production.

Biological Activities:

5-(3-Methoxyphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol has been extensively studied for its biological activities. Recent research has shown that this compound exhibits potent antioxidant properties due to its ability to scavenge free radicals and inhibit lipid peroxidation. Additionally, it has demonstrated significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

In the field of cancer research, 5-(3-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol has shown promising anticancer activity against various cancer cell lines. Studies have reported that it can induce apoptosis in cancer cells through the modulation of key signaling pathways such as p53 and Bcl-2. Furthermore, its ability to inhibit angiogenesis makes it a potential candidate for combination therapy with other anticancer agents.

Potential Applications:

The diverse biological activities of 5-(3-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol make it a valuable compound for various applications in medicinal chemistry and materials science. In drug development, this compound can be used as a lead molecule for designing new drugs with improved pharmacological profiles. Its antioxidant and anti-inflammatory properties make it suitable for treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In materials science, the thiol group in 5-(3-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol can be utilized for surface modification and functionalization of nanoparticles. This can enhance their stability and biocompatibility for biomedical applications such as drug delivery systems and biosensors.

Conclusion:

5-(3-Methoxyphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol (CAS No. 174573-90-1) is a versatile heterocyclic compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.